Cas no 2248290-16-4 (Tert-butyl 2-amino-3-chloro-5-methylbenzoate)

• Product Name: Tert-butyl 2-amino-3-chloro-5-methylbenzoate
• CAS No: 2248290-16-4
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 6284014
• PubChem ID: 137938813
• Update Time: 2025-05-23

Tert-butyl 2-amino-3-chloro-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2248290-16-4
• Tert-butyl 2-amino-3-chloro-5-methylbenzoate
• EN300-6508557

• Inchi： 1S/C12H16ClNO2/c1-7-5-8(10(14)9(13)6-7)11(15)16-12(2,3)4/h5-6H,14H2,1-4H3
• InChI Key： YZWCMBPMFMPLQU-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC(=C1N)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-amino-3-chloro-5-methylbenzoate

Comprehensive Overview of Tert-butyl 2-amino-3-chloro-5-methylbenzoate (CAS No. 2248290-16-4)

Tert-butyl 2-amino-3-chloro-5-methylbenzoate (CAS No. 2248290-16-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its tert-butyl group and chloro and amino functional substitutions, is a key intermediate in the synthesis of complex molecules. Its unique structural features make it a valuable building block for drug discovery and material science applications.

The compound's molecular formula, C₁₂H₁₆ClNO₂, highlights its moderate molecular weight and potential for diverse chemical modifications. Researchers are particularly interested in its 2-amino-3-chloro-5-methylbenzoate backbone, which is often leveraged in the development of bioactive molecules. Recent studies have explored its role in creating novel antimicrobial agents and enzyme inhibitors, aligning with the growing demand for innovative therapeutic solutions.

In the context of green chemistry and sustainable synthesis, Tert-butyl 2-amino-3-chloro-5-methylbenzoate has been evaluated for its compatibility with eco-friendly reaction conditions. This aligns with the broader industry shift toward reducing environmental impact. For instance, its use in catalytic hydrogenation and microwave-assisted reactions has been documented, addressing the need for energy-efficient methodologies.

From a commercial perspective, the compound's CAS No. 2248290-16-4 serves as a critical identifier for procurement and regulatory compliance. Suppliers often highlight its high purity (>98%) and stability under standard storage conditions, making it a reliable choice for industrial and academic laboratories. The tert-butyl ester moiety further enhances its solubility in organic solvents, facilitating its integration into multi-step synthetic routes.

Emerging trends in precision medicine and personalized therapeutics have also spurred interest in derivatives of Tert-butyl 2-amino-3-chloro-5-methylbenzoate. Its structural flexibility allows for targeted modifications, enabling researchers to tailor compounds for specific biological targets. This is particularly relevant in the development of small-molecule drugs for oncology and neurology, where selectivity and efficacy are paramount.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its quality and consistency. These methods are essential for verifying the absence of impurities and confirming the integrity of the amino and chloro functional groups, which are critical for downstream applications.

In summary, Tert-butyl 2-amino-3-chloro-5-methylbenzoate (CAS No. 2248290-16-4) represents a versatile and high-value chemical entity with broad applicability in modern research. Its role in advancing drug discovery, sustainable chemistry, and material innovation underscores its importance in the scientific community. As demand for specialized intermediates grows, this compound is poised to remain a focal point of cutting-edge investigations.